Cas no 2294946-51-1 (tetrahydro-2H-pyran-2,2,3,3,4,5,5,6,6-d9-4-ol)

• Product Name: tetrahydro-2H-pyran-2,2,3,3,4,5,5,6,6-d9-4-ol
• CAS No: 2294946-51-1
• MF: C₅H₁₀O₂
• MW: 111.187157154083
• CID: 6821242
• PubChem ID: 172402391
• Update Time: 2025-03-01

tetrahydro-2H-pyran-2,2,3,3,4,5,5,6,6-d9-4-ol Chemical and Physical Properties

Names and Identifiers

• tetrahydro-2H-pyran-2,2,3,3,4,5,5,6,6-d9-4-ol
• 2294946-51-1
• CS-24438

• Inchi： 1S/C5H10O2/c6-5-1-3-7-4-2-5/h5-6H,1-4H2/i1D2,2D2,3D2,4D2,5D
• InChI Key： LMYJGUNNJIDROI-UHUJFCCWSA-N
• SMILES： O1C([2H])([2H])C([2H])([2H])C([2H])(C([2H])([2H])C1([2H])[2H])O

Computed Properties

• Exact Mass: 111.124570271Da
• Monoisotopic Mass: 111.124570271Da
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 48
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.5Ų